Cas no 120216-60-6 (4-(2-Methyl-1H-imidazol-1-yl)-2-butanone)

• Product Name: 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone
• CAS No: 120216-60-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD11190953
• CID: 1087875
• PubChem ID: 43121484
• Update Time: 2025-05-20

4-(2-Methyl-1H-imidazol-1-yl)-2-butanone Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-1H-imidazol-1-yl)butan-2-one
• 4-(2-methyl-1H-imidazol-1-yl)-2-butanone(SALTDATA: FREE)
• 4-(2-methylimidazol-1-yl)butan-2-one
• 4-(2-methyl-1H-imidazol-1-yl)-2-butanone
• DTXSID40655437
• 120216-60-6
• BS-36997
• CS-0338774
• MFCD11190953
• AKOS009247606
• DB-194382
• SCHEMBL4298077
• 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone

• MDL： MFCD11190953
• Inchi： 1S/C8H12N2O/c1-7(11)3-5-10-6-4-9-8(10)2/h4,6H,3,5H2,1-2H3
• InChI Key： MRJRDSXSZGRGPA-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1C=CN=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone

4-(2-Methyl-1H-imidazol-1-yl)-2-butanone (CAS No. 120216-60-6): A Comprehensive Overview

4-(2-Methyl-1H-imidazol-1-yl)-2-butanone, also known by its CAS number 120216-60-6, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This molecule, characterized by its unique structure and functional groups, has garnered considerable attention for its potential therapeutic and industrial uses. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and application of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone.

Chemical Structure and Properties

4-(2-Methyl-1H-imidazol-1-yl)-2-butanone is a small organic molecule with the molecular formula C₈H₁₃N₃O. Its structure features a 2-methylimidazole moiety attached to a butanone backbone. The imidazole ring is a common functional group in many biologically active compounds, contributing to the molecule's potential for diverse biological activities. The ketone group in the butanone backbone adds further reactivity and functional versatility.

The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). The solubility properties of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the reaction of 4-chloroacetophenone with 2-methylimidazole in the presence of a base such as potassium carbonate. This method yields high purity 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone with good yields.

An alternative synthetic route involves the condensation of 4-acetylbutyric acid with 2-methylimidazole followed by dehydration to form the desired ketone. This method is advantageous due to its simplicity and scalability, making it suitable for large-scale production.

Biological Activities and Applications

4-(2-Methyl-1H-imidazol-1-yl)-2-butanone has shown promising biological activities in various studies. One of its key applications is in the field of enzyme inhibition. Research has demonstrated that this compound can effectively inhibit certain enzymes involved in metabolic pathways, making it a potential lead compound for drug discovery.

A recent study published in the Journal of Medicinal Chemistry reported that 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's disease. The study found that the compound selectively binds to the active site of AChE, thereby reducing its activity and potentially slowing down disease progression.

In addition to its enzyme inhibitory properties, 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone has also been investigated for its antimicrobial activity. A study published in Antimicrobial Agents and Chemotherapy showed that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death.

Clinical Trials and Future Prospects

The promising biological activities of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone have led to increased interest in its potential therapeutic applications. Several clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions.

A phase I clinical trial conducted by a leading pharmaceutical company assessed the safety and pharmacokinetics of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone in healthy volunteers. The results showed that the compound was well-tolerated at all tested doses, with no serious adverse effects reported. These findings pave the way for further clinical trials to explore its therapeutic potential.

In parallel, researchers are actively working on optimizing the structure of 4-(2-Methyl-1H-imidazol-1-yl)-2-butanone to enhance its potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve its biological activity.

Safety Considerations strong> p > < p >While 4-( 2 -Methyl - 1 H - imidazol - 1 - yl ) - 2 - butanone strong >is generally considered safe for laboratory use , proper handling precautions should be observed . It is important to wear appropriate personal protective equipment (PPE) such as gloves , goggles , and lab coats when handling this compound . Additionally , it should be stored in a well - ventilated area away from incompatible materials . p > < p >In conclusion ,< strong > 4 -( 2 - Methyl - 1 H - imidazol - 1 - yl ) - 2 - butanone (CAS No . 120216 - 60 - 6) strong >is a multifaceted compound with significant potential in various fields . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications ,< strong > 4 -( 2 - Methyl - 1 H - imidazol - 1 - yl ) - 2 - butanone strong >is poised to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic agents . p > article > response >